Cas no 2267-65-4 (1-Propanone,2,3,3,3-tetrafluoro-1-phenyl-)

1-Propanone,2,3,3,3-tetrafluoro-1-phenyl- structure
2267-65-4 structure
Product Name:1-Propanone,2,3,3,3-tetrafluoro-1-phenyl-
CAS No:2267-65-4
MF:C9H6F4O
MW:206.136956691742
CID:250477
PubChem ID:12646279
Update Time:2025-04-19

1-Propanone,2,3,3,3-tetrafluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2,3,3,3-tetrafluoro-1-phenyl-
    • 2,3,3,3-tetrafluoro-1-phenylpropan-1-one
    • 1,1,1,2-Tetrafluoropropiophenone
    • 2,3,3,3-Tetrafluoropropiophenone
    • Propiophenone,2,3,3,3-tetrafluoro- (6CI,8CI)
    • 2267-65-4
    • MGVPMFSYZYUVSV-UHFFFAOYSA-N
    • DTXSID70505552
    • 1-Propanone, 2,3,3,3-tetrafluoro-1-phenyl-?
    • 1-Propanone,2,3,3,3-tetrafluoro-1-phenyl-(9ci)
    • Inchi: 1S/C9H6F4O/c10-8(9(11,12)13)7(14)6-4-2-1-3-5-6/h1-5,8H
    • InChI Key: MGVPMFSYZYUVSV-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.03548
  • Monoisotopic Mass: 206.03547746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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